Cas no 1172893-08-1 (3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde structure
1172893-08-1 structure
Product Name:3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
CAS No:1172893-08-1
MF:C9H14N2O
MW:166.220262050629
CID:842274
PubChem ID:44118259
Update Time:2024-11-03

3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
    • 1-methyl-3-(1-methylpropyl)-1H-Pyrazole-4-carboxaldehyde
    • 3-butan-2-yl-1-methylpyrazole-4-carbaldehyde
    • 3-SEC-BUTYL-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
    • 3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
    • DTXSID80656802
    • 3-SEC-BUTYL-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE,97%
    • AKOS006304154
    • EN300-1301131
    • CS-0295571
    • 1H-Pyrazole-4-carboxaldehyde, 1-methyl-3-(1-methylpropyl)-
    • 1172893-08-1
    • AS-50141
    • DB-060989
    • O11052
    • MDL： MFCD10699218
    • Inchi： 1S/C9H14N2O/c1-4-7(2)9-8(6-12)5-11(3)10-9/h5-7H,4H2,1-3H3
    • InChI Key： MKPPTYOCWYNALE-UHFFFAOYSA-N
    • SMILES： O=CC1=CN(C)N=C1C(C)CC

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 274.1±28.0 ºC (760 Torr),
  • Flash Point: 119.6±24.0 ºC,
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),

3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049003496-5g
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1 95%
5g
 $2358.40 2023-09-04
Alichem
A049003496-10g
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1 95%
10g
 $3065.92 2023-09-04
Alichem
A049003496-25g
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1 95%
25g
 $5546.32 2023-09-04
Chemenu
CM189077-1g
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1 95%
1g
 $514 2021-08-05
Chemenu
CM189077-5g
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1 95%
5g
 $1496 2021-08-05
Chemenu
CM189077-10g
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1 95%
10g
 $2057 2021-08-05
Chemenu
CM189077-1g
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1 95%
1g
 $611 2023-02-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S88650-250mg
3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1
250mg
 ¥4822.0 2021-09-07
Enamine
EN300-1301131-50mg
3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1
50mg
 $539.0 2023-09-30
Enamine
EN300-1301131-100mg
3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
 1172893-08-1
100mg
 $565.0 2023-09-30

3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1172893-08-1)3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
Order Number:A26129
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):495.0
Email:sales@amadischem.com

3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Related Literature

Related Categories

1172893-08-1 (3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1172893-08-1)3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
A26129
Purity:99%
Quantity:1g
Price ($):495.0
Email